Cas no 3836-23-5 (Norethisterone enanthate)

• Product Name: Norethisterone enanthate
• CAS No: 3836-23-5
• Molecular Formula: C₂₇H₃₈O₃
• Molecular Weight: 410.59
• MDL: MFCD01741291
• CID: 44522
• PubChem ID: 229295

Norethisterone enanthate Properties

Names and Identifiers

• norethisterone enantate
• Norethindrone Enanthate
• [(8R,9S,10R,13S,14S,17R)-17-ethynyl-13-methyl-3-oxo-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl] heptanoate
• Norethisterone enanthate
• 19-Norpregn-4-en-20-yn-3-one,17-[(1-oxoheptyl)oxy]-, (17a)-
• 17alpha-Ethynyl-19-nortestosterone 17-heptanoate
• SCHEMBL354296
• Norethisterone Enantate (Norethindrone Enanthate)
• 19-NORPREGN-4-EN-20-YN-3-ONE, 17-((1-OXOHEPTYL)OXY)-, (17.ALPHA.)-
• 17-alpha-Ethynyl-17-beta-heptanoyloxy-4-estren-3-one
• 19-Norpregn-4-en-20-yn-3-one, 17-((1-oxoheptyl)oxy)-, (17alpha)-
• 17.alpha.-Ethinyl-19-nortestosterone enanthate
• norethindrone heptanoate
• SH-8.0393
• (17alpha)-17-((1-Oxoheptyl)oxy)-19-norpregn-4-en-20-yn-3-one
• BRN 3176529
• DB14678
• CAS-3836-23-5
• 17.alpha.-Ethynyl-17.beta.-heptanoyloxy-4-estren-3-one
• Norlutin enanthate
• CCRIS 6526
• 17.alpha.-Ethynyl-19-nortestosterone 17-heptanoate
• NCGC00182712-01
• UNII-HY3S2K0J0F
• 19-nor-17alpha-Pregnen-20-ynone, 17beta-heptanoyloxy-
• CHEMBL3187229
• 3-oxo-19-nor-17alpha-pregn-4-en-20-in-17-yl-heptanot
• NORETHISTERONE ENANTATE [MART.]
• NS00030374
• Q7050956
• 19-nor-17.alpha.-Pregnen-20-ynone, 17.beta.-heptanoyloxy-
• 19-Nor-17alpha-pregn-4-en-20-yn-3-one, 17-hydroxy-, heptanoate
• Noristerat (TN)
• AC-6835
• CS-0019768
• LG 202
• CHEBI:34894
• NEE
• Norethindrone enanthate;Norethisterone heptanoate; Norigest; Noristerat; SH 8.0393; ZK 5410
• NORETHISTERONE ENANTATE [WHO-DD]
• 19-Nor-17-alpha-pregnen-20-ynone, 17-beta-heptanoyloxy-
• Sovel
• 17-beta-Heptanoyloxy-17-alpha-ethynyl-4-oestren-3-one
• HY3S2K0J0F
• AKOS015896289
• 19-Nor-17.alpha.-pregn-4-en-20-yn-3-one, heptanoate
• Norigest
• AS-13385
• 17alpha-Ethinyl-19-nortestosterone enanthate
• 19-Norpregn-4-en-20-yn-3-one, 17-[(1-oxoheptyl)oxy]-, (17a)-
• 17-alpha-Ethinyl-19-nortestosterone enanthate
• Norethisterone oenanthate
• HY-A0285
• 17.alpha.-Ethynyl-19-nortestosterone enanthate
• DTXCID9028590
• 19-Nor-17.alpha.-pregn-4-en-20-yn-3-one, heptanate
• WLN: L E5 B666 OV MUTJ E1 FOV6 F1UU1
• D08285
• NORETHISTERONE ENANTATE [WHO-IP]
• SH 393
• ZK-5410
• Noristerat
• s6589
• 19-Nor-17alpha-pregn-4-en-20-yn-3-one, 17-hydroxy-, heptanate
• NORETHISTERONI ENANTAS [WHO-IP LATIN]
• 3836-23-5
• BCP10922
• EINECS 223-326-7
• Tox21_113027
• DTXSID2048664
• NSC-22846
• 17alpha-Ethynyl-19-nortestosterone enanthate
• 17alpha-Ethynyl-17beta-heptanoyloxy-4-estren-3-one
• norethisterone-enanthate
• NSC22846
• (1R,3aS,3bR,9aR,9bS,11aS)-1-ethynyl-11a-methyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl heptanoate
• BRD-K07625016-001-01-2
• NORETHISTERONE ENANTATE (MART.)
• G13056
• NSC 9564
• 19-Norpregn-4-en-20-yn-3-one, 17-((1-oxoheptyl)oxy)-, (17alpha)-(9CI)
• 4-08-00-01222 (Beilstein Handbook Reference)
• (17 alpha)-17-((1-oxoheptyl)oxy)-19-norpregn-4-en-20-yn-3-one
• 19-norethindrone enanthate
• NORETHISTERONI ENANTAS
• (1R,3aS,3bR,9aR,9bS,11aS)-1-ethynyl-11a-methyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta(a)phenanthren-1-yl heptanoate
• 19-Nor-17alpha-pregn-4-en-20-yn-3-one, 17-hydroxy-, heptanoate (8CI)
• APTGJECXMIKIET-WOSSHHRXSA-N

• MDL： MFCD01741291
• InChIKey： APTGJECXMIKIET-WOSSHHRXSA-N
• Inchi： 1S/C27H38O3/c1-4-6-7-8-9-25(29)30-27(5-2)17-15-24-23-12-10-19-18-20(28)11-13-21(19)22(23)14-16-26(24,27)3/h2,18,21-24H,4,6-17H2,1,3H3/t21-,22+,23+,24-,26-,27-/m0/s1
• SMILES： CCCCCCC(=O)O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4=CC(=O)CC[C@@H]4[C@H]3CC[C@@]21C

Computed Properties

• Exact Mass: 410.28200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 410.282095
• Heavy Atom Count: 30
• Complexity: 770
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 8
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 6.01380
• PSA: 43.37000
• Refractive Index: 1.4700 (estimate)
• Boiling Point: 470.54°C (rough estimate)
• Melting Point: 72-81°C
• Vapor Pressure: No data available
• Flash Point: 219.0±30.2 °C
• Color/Form: No data avaiable
• Density: 1.0736 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds